N-isobutyl-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide

• IUPAC Name: N-(2-methylpropyl)-2-[[4-(phenylsulfanylmethyl)benzoyl]amino]benzamide
• InChI: InChI=1S/C25H26N2O2S/c1-18(2)16-26-25(29)22-10-6-7-11-23(22)27-24(28)20-14-12-19(13-15-20)17-30-21-8-4-3-5-9-21/h3-15,18H,16-17H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: QMXARGILYYDBDE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)CSC3=CC=CC=C3
• Molecular Formula: C25H26N2O2S
• Molecular Weight: 418.6 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-isobutyl-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide involves multiple steps, including condensation, cyclization, and functional group transformations. For example, the synthesis of related benzamide derivatives has been explored through reactions involving aminophenols with benzoylisothiocyanates in a chemoselective manner, resulting in N-(2-hydroxyphenyl)benzamides, indicating a methodology that could be adapted for our target compound (Singh, Lakhan, & Singh, 2017).

Molecular Structure Analysis

Molecular structure analysis often employs techniques like X-ray crystallography, NMR, and mass spectrometry. For instance, the molecular structure of N-{[(4-bromophenyl)amino]carbonothioyl}benzamide was elucidated using these techniques, showcasing the potential approach for determining the structure of N-isobutyl-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide (Saeed, Rashid, Bhatti, & Jones, 2010).

Chemical Reactions and Properties

The chemical reactivity of benzamide derivatives includes participation in various chemical reactions such as N-benzoylation, indicating the reactivity of the amine group in the presence of benzoylisothiocyanates. This chemoselective N-benzoylation process forms products of biological interest, which may provide insights into the reactivity of N-isobutyl-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide (Singh, Lakhan, & Singh, 2017).

Physical Properties Analysis

The physical properties such as solubility, melting point, and crystalline form can be characterized through experimental methods. Studies on similar compounds have used melting point and solubility tests along with spectral data to characterize new benzamide derivatives, offering a pathway to analyze the physical properties of our target compound (Limban et al., 2011).

Chemical Properties Analysis

Chemical properties, including reactivity with other chemical species, stability under various conditions, and functional group behavior, can be inferred from detailed spectroscopic analysis and reactivity studies. For example, the chemoselective N-benzoylation of aminophenols suggests specific reactivity patterns that could be relevant to the chemical behavior of N-isobutyl-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide, highlighting its potential reactivity and interactions with various reagents (Singh, Lakhan, & Singh, 2017).

Scientific Research Applications

Polymer Science

Homopolymers of monosubstituted acrylamides, having an amino acid moiety in the side chain, have been synthesized by reversible addition−fragmentation chain transfer (RAFT) polymerization. This method allows for the controlled polymerization, producing polymers with narrow polydispersity, controlled molecular weight, and enhanced isotacticity. RAFT polymerization has been utilized in synthesizing polymers with specific amino acid moieties, indicating potential applications in designing new materials with desired properties (Mori, Sutoh, & Endo, 2005).

Antimicrobial Properties

New acylthiourea derivatives have shown antimicrobial activity against various bacterial and fungal strains. These compounds, synthesized from reactions involving benzoyl isothiocyanate, demonstrated activity at low concentrations. The antimicrobial activity varied based on the substituents on the phenyl group attached to the thiourea nitrogen, indicating the potential for tailored antimicrobial agents (Limban et al., 2011).

Materials Chemistry

The study on chemoselective N-benzoylation of aminophenols using benzoylisothiocyanates has led to the formation of N-(2-hydroxyphenyl)benzamides, compounds of biological interest. This process exemplifies a targeted approach to synthesizing bio-relevant materials through chemoselective reactions (Singh, Lakhan, & Singh, 2017).